Cas no 2228204-69-9 (4-amino-3-(3-ethynylphenyl)butanoic acid)

• Product Name: 4-amino-3-(3-ethynylphenyl)butanoic acid
• CAS No: 2228204-69-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6149322
• PubChem ID: 165701407
• Update Time: 2025-05-19

4-amino-3-(3-ethynylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-ethynylphenyl)butanoic acid
• 2228204-69-9
• EN300-1763464

• Inchi： 1S/C12H13NO2/c1-2-9-4-3-5-10(6-9)11(8-13)7-12(14)15/h1,3-6,11H,7-8,13H2,(H,14,15)
• InChI Key： AEXSYWNBPXWOML-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C=CC=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(3-ethynylphenyl)butanoic acid

Research Briefing on 4-amino-3-(3-ethynylphenyl)butanoic acid (CAS: 2228204-69-9): Recent Advances and Applications

4-amino-3-(3-ethynylphenyl)butanoic acid (CAS: 2228204-69-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological properties. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, synthetic pathways, and emerging biological activities.

One of the most notable advancements in the study of 4-amino-3-(3-ethynylphenyl)butanoic acid is its application in the development of targeted therapies for neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on glutamate decarboxylase (GAD), an enzyme implicated in the pathogenesis of epilepsy and other neurodegenerative diseases. The study highlighted the compound's ability to modulate GABAergic neurotransmission, suggesting its potential as a novel antiepileptic agent. The researchers utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity for GAD isoforms.

In addition to its neurological applications, 4-amino-3-(3-ethynylphenyl)butanoic acid has been investigated for its role in cancer therapy. A recent preprint on bioRxiv (2024) reported that this compound serves as a versatile scaffold for the design of proteolysis-targeting chimeras (PROTACs). The study showcased its utility in degrading oncogenic proteins, such as mutant p53, through the ubiquitin-proteasome system. The researchers synthesized a series of PROTACs incorporating the compound's ethynylphenyl moiety, which demonstrated enhanced cellular permeability and target engagement in breast cancer cell lines. These findings underscore the compound's potential as a platform for next-generation targeted cancer therapeutics.

The synthetic accessibility of 4-amino-3-(3-ethynylphenyl)butanoic acid has also been a focus of recent research. A 2023 paper in Organic Letters described an optimized, scalable route for its production using palladium-catalyzed Sonogashira coupling as a key step. The authors achieved a 75% overall yield with high enantiomeric purity (>99% ee), addressing previous challenges in large-scale synthesis. This methodological advancement is expected to facilitate further preclinical and clinical investigations of the compound and its derivatives.

From a structural perspective, computational studies have shed light on the compound's unique conformational properties. Molecular dynamics simulations published in Chemical Science (2024) revealed that the ethynylphenyl group confers rigidity to the molecule while the butanoic acid moiety allows for flexible interactions with biological targets. This dual characteristic makes it an attractive pharmacophore for drug design, particularly for targets requiring both hydrophobic and polar interactions.

Looking ahead, several research groups have announced plans to explore the therapeutic potential of 4-amino-3-(3-ethynylphenyl)butanoic acid in inflammatory diseases and metabolic disorders. Its structural similarity to endogenous amino acid derivatives suggests possible applications in modulating metabolic pathways. However, researchers caution that further pharmacokinetic and toxicity studies are needed to fully assess its clinical translatability.

In conclusion, 4-amino-3-(3-ethynylphenyl)butanoic acid (CAS: 2228204-69-9) represents a promising chemical entity with diverse applications in drug discovery and development. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, positioning it as a valuable tool for medicinal chemistry research. As investigations continue, this compound may yield important therapeutic candidates for multiple disease areas.